Cas no 7164-18-3 (3-acetyl-1H-Pyrrole-2-carboxylic acid)

• Product Name: 3-acetyl-1H-Pyrrole-2-carboxylic acid
• CAS No: 7164-18-3
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 1116501
• PubChem ID: 33698503
• Update Time: 2025-04-20

3-acetyl-1H-Pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-1H-Pyrrole-2-carboxylic acid
• 7164-18-3
• AKOS006328598

• Inchi： 1S/C7H7NO3/c1-4(9)5-2-3-8-6(5)7(10)11/h2-3,8H,1H3,(H,10,11)
• InChI Key： WCSSDJWBBJZBDG-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CNC=1C(=O)O

Computed Properties

• Exact Mass: 153.042593085g/mol
• Monoisotopic Mass: 153.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.2Ų